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Compound of Interest

Compound Name: 1-Bromo-4-propylsulfanylbenzene

Cat. No.: B1319258 Get Quote

An In-depth Examination for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding "1-Bromo-4-propylsulfanylbenzene" is not readily available

in public databases. This guide focuses on the closely related and well-documented compound,

1-Bromo-4-propylbenzene. The methodologies and data presented herein provide a

foundational understanding of a representative brominated aromatic compound.

Core Physical Properties
The physical characteristics of 1-Bromo-4-propylbenzene are crucial for its application in

synthesis and material science. As a substituted aromatic compound, its properties are

influenced by the presence of the bromine atom and the propyl group on the benzene ring.

These substituents affect its polarity, intermolecular forces, and consequently, its macroscopic

physical constants.

Quantitative Physical Data
The following table summarizes the key physical properties of 1-Bromo-4-propylbenzene,

compiled from various chemical suppliers and databases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1319258?utm_src=pdf-interest
https://www.benchchem.com/product/b1319258?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units Citations

Molecular Formula C₉H₁₁Br - [1][2]

Molecular Weight 199.09 g/mol [1][2]

Boiling Point 225 °C (at 760 mmHg) [2]

Density 1.286 g/mL (at 25 °C) [2]

Refractive Index 1.537 n20/D [2]

Flash Point 96 °C (closed cup) [2]

Experimental Protocols
The following sections detail the experimental procedures for the synthesis of 1-Bromo-4-

propylbenzene and standard laboratory methods for the determination of its key physical

properties.

Synthesis of 1-Bromo-4-propylbenzene
A common method for the synthesis of 1-Bromo-4-propylbenzene involves a cross-coupling

reaction. The following protocol is adapted from established chemical literature.[3]

Materials:

1,4-Dibromobenzene (236 g)

1-Bromopropane (185 g)

Anhydrous Tetrahydrofuran (THF) (1 L)

Zinc Chloride (204 g)

Magnesium powder (36 g)

Iron acetylacetonate (18 g)

Toluene
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Saturated brine solution

Anhydrous sodium sulfate

Nitrogen gas supply

2-liter three-neck flask and standard glassware for reaction, distillation, and workup.

Procedure:

Under a nitrogen atmosphere, add 236 g of 1,4-dibromobenzene, 185 g of 1-bromopropane,

and 1 liter of anhydrous tetrahydrofuran to a 2-liter three-neck flask.

Subsequently, add 204 g of zinc chloride, 36 g of magnesium powder, and 18 g of iron

acetylacetonate as a catalyst.

Heat the reaction mixture to approximately 40°C with stirring. The reaction should initiate

within a few minutes.

Maintain the reaction temperature at no more than 60°C for 8 hours.

After the reaction is complete, cool the mixture to room temperature and quench the reaction

by adding 200 mL of water.

Recover the tetrahydrofuran solvent by distillation.

Dilute the residue with 500 mL of toluene.

Separate the toluene layer and wash it twice with 200 mL of saturated brine solution.

Dry the organic layer over anhydrous sodium sulfate and filter.

Recover the toluene by distillation.

Finally, collect the fraction at 94-97 °C / 10 mmHg by vacuum distillation to yield 1-Bromo-4-

propylbenzene.

Determination of Physical Properties
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The following are generalized experimental protocols for determining the physical properties of

liquid organic compounds like 1-Bromo-4-propylbenzene.

2.2.1. Boiling Point Determination (Thiele Tube Method)

The boiling point is a fundamental physical property that can indicate the purity of a liquid.[4][5]

Materials:

Thiele tube

High-boiling point mineral oil

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Bunsen burner or heating mantle

Sample of 1-Bromo-4-propylbenzene

Procedure:

Fill the Thiele tube with mineral oil to a level just above the side arm.

Place a small amount of 1-Bromo-4-propylbenzene into the small test tube.

Invert the sealed capillary tube and place it into the test tube with the sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Suspend the thermometer and test tube assembly in the Thiele tube, making sure the oil

level is above the sample.

Gently heat the side arm of the Thiele tube. Convection currents will ensure uniform heating

of the oil.[5]
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Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

Continue heating until a rapid and continuous stream of bubbles is observed.

Stop heating and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to enter the capillary tube.[5]

2.2.2. Density Determination (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnometer, which is a flask with

a precise volume.[6]

Materials:

Pycnometer (specific gravity bottle)

Analytical balance

Sample of 1-Bromo-4-propylbenzene

Distilled water (for calibration)

Acetone (for cleaning and drying)

Water bath (for temperature control)

Procedure:

Clean the pycnometer thoroughly with distilled water and then acetone, and dry it completely.

Weigh the empty, dry pycnometer on an analytical balance and record the mass.

Fill the pycnometer with distilled water and place it in a constant temperature water bath until

it reaches thermal equilibrium (e.g., 25°C).

Ensure the pycnometer is completely full, with no air bubbles, and dry the outside.
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Weigh the pycnometer filled with water and record the mass.

Empty and dry the pycnometer again.

Fill the pycnometer with 1-Bromo-4-propylbenzene and bring it to the same temperature in

the water bath.

Dry the outside of the pycnometer and weigh it, recording the mass.

Calculate the density of the sample using the recorded masses and the known density of

water at the experimental temperature.

2.2.3. Solubility Determination

Solubility tests are qualitative and help in understanding the polarity of a compound.[7][8]

Materials:

Test tubes

Sample of 1-Bromo-4-propylbenzene

Various solvents (e.g., water, ethanol, diethyl ether, 5% HCl, 5% NaOH)

Procedure:

Place a small amount of the sample (e.g., 2-3 drops of liquid or a few milligrams of solid) into

a test tube.[8]

Add approximately 1 mL of the solvent to be tested.

Stir or shake the mixture vigorously for a minute.

Observe if the sample dissolves completely. A substance is generally considered soluble if it

forms a homogeneous solution with the solvent.[8]

Record the solubility in each solvent. For immiscible liquids, the formation of two distinct

layers indicates insolubility.
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Visualized Workflows
The following diagrams illustrate the synthesis process and a general workflow for the

determination of physical properties.
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Synthesis of 1-Bromo-4-propylbenzene

1,4-Dibromobenzene
1-Bromopropane
Anhydrous THF

Reaction at 40-60°C for 8 hours
in a three-neck flask under N2

Zinc Chloride
Magnesium Powder
Iron Acetylacetonate

Quench with Water

Distill off THF

Dilute with Toluene
Wash with Saturated Brine

Dry with Anhydrous Na2SO4

Distill off Toluene

Vacuum Distillation
(94-97 °C / 10 mmHg)

1-Bromo-4-propylbenzene
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Caption: Synthesis workflow for 1-Bromo-4-propylbenzene.
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General Workflow for Physical Property Determination

Sample Preparation

Property Measurement

Data Analysis

Synthesize and Purify Compound

Determine Boiling Point
(e.g., Thiele Tube)

Determine Density
(e.g., Pycnometer)

Determine Solubility
(in various solvents)

Tabulate Quantitative Data

Compile Technical Report

Click to download full resolution via product page

Caption: Workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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